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Compound of Interest

Compound Name: Fmoc-DOPA(acetonide)-OH

Cat. No.: B1344010

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of (S)-2-((((9H-Fluoren-9-
yl)methoxy)carbonyl)amino)-3-(2,2-dimethylbenzo[d][1][2]dioxol-5-yl)propanoic acid, commonly
known as Fmoc-DOPA(acetonide)-OH. It is a critical building block for the synthesis of
peptides containing 3,4-dihydroxyphenylalanine (DOPA) using Fmoc solid-phase peptide
synthesis (SPPS).[1][3] The acetonide group provides robust protection for the reactive
catechol side chain of DOPA, which is compatible with standard Fmoc-SPPS conditions and
can be readily removed during the final cleavage from the resin with aqueous trifluoroacetic
acid (TFA) mixtures.[1][4]

Core Properties and Specifications

Fmoc-DOPA(acetonide)-OH is a white to beige powder used in peptide synthesis.[4][5] Its key
properties are summarized below.
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Property Value Reference
CAS Number 852288-18-7 [2][6][7]
Molecular Formula C27H25NOe [61[7]
Molecular Weight 459.49 g/mol [41[6]
Appearance White to slight yellow to beige 5]

powder
Assay (HPLC) >97.0% [4]
Purity (TLC) >98% [5]
Enantiomeric Purity >99.0% [5]
Storage Temperature 15-25°C [4]

Chemical Structure

The structure of Fmoc-DOPA (acetonide)-OH consists of the L-DOPA core, where the catechol
hydroxyl groups are protected as a cyclic acetal (acetonide). The alpha-amino group is
protected by the base-labile Fmoc group, making it suitable for iterative peptide synthesis.
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Acetonide Protection
(DMP, TsOH)

Protect Amino (Phth)
& Carboxyl (OMe)

L-DOPA Phth-DOPA-OMe Phth-DOPA(acetonide)-OMe.

Deprotection
(Hydrazine, LIOH)

H-DOPA(acetonide)-OH = Fmoc-DOPA(acetonide)-OH -
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Fmoc-SPPS Cycle for Fmoc-DOPA(acetonide)-OH Incorporation

Resin-Bound Peptide
(N-terminus Fmoc-protected)

ree N-terminus

1. Fmoc Deprotection
(20% Piperidine in DMF)

2. Coupling
Activate Fmoc-DOPA (acetonide)-OH
(e.g., BOP/HOBLt/DIPEA)
Add to resin

Peptide bond formed longate chain

Resin-Bound Peptide
(DOPA(acetonide) added,
N-terminus Fmoc-protected)

Repeat for
next amino acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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